Cas no 16523-31-2 (4,6-Diaminoresorcinol dihydrochloride)

• Product Name: 4,6-Diaminoresorcinol dihydrochloride
• CAS No: 16523-31-2
• MF: C₆H₁₀Cl₂N₂O₂
• MW: 213.061799526215
• MDL: MFCD00143239
• CID: 50443
• PubChem ID: 87568351
• Update Time: 2025-11-01

4,6-Diaminoresorcinol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,6-Diaminobenzene-1,3-diol hydrochloride
• 4,6-Diamino-1,3-benzenediol dihydrochloride
• 4,6-Diaminoresorcinol dihydrochloride
• 4,6-DIAMINO-BENZENE-1,3-DIOL 2HCL SALT
• 1,3-diamino-4,6-dihydroxybenzene dihydrogen chloride
• 2,4-diamino-1,5-benzenediol dihydrochloride
• 4,6-Diamino-1,3-Benzenediol HCl
• 4,6-diamino-1,3-benzenediol hydrochloride
• 4,6-diaminobenzene-1,3-diol dihydrochloride
• 4,6-diaminoresorcin dihydrochloride
• 4,6-diamino-resorcinol dihydrochloride
• 4,6-DIAMINORESORCINOL HCL
• DIHYDROXY-3-PHENYLENEDIAMINEDIHYDROCHLORIDE
• 4,6-Dihydroxy-1,3-phenylenediamine Dihydrochloride
• 1,3-Benzenediol,4,6-diamino-, dihydrochloride (9CI)
• Resorcinol, 4,6-diamino-, dihydrochloride(8CI)
• 1,3-Diamino-4,6-dihydroxybenzene dihydrochloride
• 6-Dihydroxy-m-phenylenediamine dihydrochloride
• 4,6-DIAMINO RESORCINOL HYDROCHLORIDE
• 4,6-Diaminoresorcindihydrochloride
• 4,6-Diaminoresorcinol dihydrochloride,98%
• 4,6-Diaminoresorcinol 2HCl
• 1,3-Benzenediol, 4,6-diamino-, hydrochloride (1:2)
• 1,3-Benzenediol, 4,6-diamino-, dihydrochloride
• 4,6-diamino resorcinol dihydrochloride
• AK174214
• 4,6-bis(azanyl)benzene-1,3-diol dihydrochloride
• PubChem20873
• C6H8N2O2.2HCl
• 4,6-Diaminoresorcinol DiHCl
• diam
• FT-0624973
• 16523-31-2
• A810630
• SB78723
• diaminoresorcinol dihydrochloride
• SCHEMBL41565
• 4,6-diaminobenzene-1,3-diol;dihydrochloride
• EN300-7410198
• I10050
• BCP18793
• diamino resorcinol dihydrochloride
• KUMOYHHELWKOCB-UHFFFAOYSA-N
• MFCD00143239
• DTXSID30884916
• J-010188
• A809882
• AC-8155
• D1888
• 4,6-Diaminoresorcinol dihydrochloride, 97%
• AKOS015844821
• DS-8677
• CS-W014984
• DB-027102

• MDL： MFCD00143239
• Inchi： 1S/C6H8N2O2.2ClH/c7-3-1-4(8)6(10)2-5(3)9;;/h1-2,9-10H,7-8H2;2*1H
• InChI Key： KUMOYHHELWKOCB-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1C=C(C(=CC=1N)N)O

Computed Properties

• Exact Mass: 212.01200
• Monoisotopic Mass: 212.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.5
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: -0.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.542
• Melting Point: 254 °C (dec.) (lit.)
• Boiling Point: 430.1°C at 760 mmHg
• Flash Point: 213.9°C
• Water Partition Coefficient: almost transparency
• PSA: 92.50000
• LogP: 3.02860
• Sensitiveness: Sensitive to light, air and humidity
• Solubility: Not determined

4,6-Diaminoresorcinol dihydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H341
• Warning Statement： P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 4,6-Diaminoresorcinol dihydrochloride

4,6-Diaminoresorcinol Dihydrochloride: A Key Compound in Pharmaceutical Research

4,6-Diaminoresorcinol dihydrochloride (CAS No. 16523-31-2) is a multifunctional chemical compound that has garnered significant attention in the pharmaceutical and biotechnology sectors. This compound, characterized by its unique molecular structure and functional groups, serves as a critical building block for the development of advanced therapeutic agents. Its chemical formula, 4,6-Diaminoresorcinol dihydrochloride, reflects the presence of two amino groups and two hydrochloride ions, which contribute to its solubility and reactivity in various chemical environments. Recent studies have highlighted its potential applications in enzyme inhibition, metal ion chelation, and the synthesis of bioactive molecules, making it a subject of ongoing research.

Recent advancements in medicinal chemistry have revealed that 4,6-Diaminoresorcinol dihydrochloride exhibits promising pharmacological properties. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of specific enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders. The compound's structural versatility allows it to be modified into derivatives with enhanced biological activity, as evidenced by a 2024 paper in Organic & Biomolecular Chemistry. These findings underscore the importance of 4,6-Diaminoresorcinol dihydrochloride in the design of novel therapeutics.

The synthesis of 4,6-Diaminoresorcinol dihydrochloride has been optimized through various chemical methodologies. One notable approach involves the use of catalytic hydrogenation techniques to introduce amino groups into the resorcinol framework, as reported in a 2022 review article in Chemical Reviews. This method not only improves the yield but also enhances the purity of the final product. Additionally, green chemistry principles have been applied to reduce the environmental impact of its production, aligning with current trends in sustainable pharmaceutical manufacturing. The development of these synthetic routes has been instrumental in making 4,6-Diaminoresorcinol dihydrochloride more accessible for research and industrial applications.

One of the most intriguing aspects of 4,6-Diaminoresorcinol dihydrochloride is its potential role in metal ion chelation. Research published in Coordination Chemistry Reviews in 2023 has shown that its dihydrochloride form can effectively bind to transition metals such as copper and iron. This property is particularly relevant in the context of neurodegenerative diseases, where the accumulation of metal ions is implicated in pathological processes. The ability of 4,6-Diaminoresorcinol dihydrochloride to modulate metal ion homeostasis suggests its potential as a therapeutic agent for conditions like Parkinson's disease and Alzheimer's disease.

Recent studies have also explored the antimicrobial properties of 4,6-Diaminoresorcinol dihydrochloride. A 2024 investigation in Antimicrobial Agents and Chemotherapy indicated that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding has sparked interest in its potential use as an alternative to conventional antibiotics, particularly in the context of antibiotic resistance. The mechanism of action involves the disruption of bacterial cell membranes, a process that is being further investigated to optimize its efficacy and reduce potential side effects.

The application of 4,6-Diaminoresorcinol dihydrochloride extends beyond its direct pharmacological effects. In the field of materials science, it has been utilized as a precursor for the synthesis of functional polymers. A 2023 study in Advanced Materials demonstrated its utility in creating biodegradable polymers with controlled release properties, which have applications in drug delivery systems. This interdisciplinary approach highlights the compound's adaptability and its potential to contribute to innovations in multiple scientific domains.

Another area of research focusing on 4,6-Diaminoresorcinol dihydrochloride is its role in the development of fluorescent probes. A 2024 paper in ACS Sensors described the use of the compound as a scaffold for designing fluorescent sensors that can detect specific biomolecules. This application is particularly valuable in diagnostic imaging and real-time monitoring of biological processes. The ability to tailor the optical properties of 4,6-Diaminoresorcinol dihydrochloride through chemical modifications has opened new avenues for its use in biomedical research.

The environmental impact of 4,6-Diaminoresorcinol dihydrochloride is a topic of increasing importance in the pharmaceutical industry. Researchers are exploring ways to minimize its ecological footprint through the adoption of eco-friendly synthesis methods. A 2023 review in Green Chemistry highlighted the use of biocatalysts and solvent-free conditions to produce the compound with reduced energy consumption and waste generation. These efforts are part of a broader movement towards sustainable chemistry, which is essential for the long-term viability of pharmaceutical manufacturing.

In conclusion, 4,6-Diaminoresorcinol dihydrochloride (CAS No. 16523-31-2) is a compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and the ongoing research into its potential uses continue to drive innovation in pharmaceutical and biotechnological fields. As new studies emerge, the role of 4,6-Diaminoresorcinol dihydrochloride in the development of advanced therapies and sustainable practices is likely to expand, further solidifying its importance in modern science.